Cas no 27286-93-7 (Benzamide,N,2,5-trihydroxy-)
Benzamide,N,2,5-trihydroxy- structure
Product Name:Benzamide,N,2,5-trihydroxy-
CAS No:27286-93-7
MF:C7H7NO4
MW:169.134782075882
CID:258679
PubChem ID:3082266
Update Time:2025-04-19
Benzamide,N,2,5-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N,2,5-trihydroxy-
- N,2,5-trihydroxybenzamide
- DTXSID60181728
- N, 2, 5-trihydroxybenzamide
- CHEMBL243021
- Gentisohydroxamic acid
- gentisohydroxamic
- SCHEMBL9312494
- 27286-93-7
- Benzamide, N,2,5-trihydroxy-
-
- Inchi: 1S/C7H7NO4/c9-4-1-2-6(10)5(3-4)7(11)8-12/h1-3,9-10,12H,(H,8,11)
- InChI Key: WPYOWVSPPNVWCV-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(NO)=O)O
Computed Properties
- Exact Mass: 169.03751
- Monoisotopic Mass: 169.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- Density: 1.571
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.677
- PSA: 89.79
Benzamide,N,2,5-trihydroxy- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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